Cas no 331637-65-1 (N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide)

N'-(2H-1,3-Benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide is a synthetic amide derivative characterized by its benzodioxole and allyl functional groups. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its structural versatility. The benzodioxole moiety may confer enhanced binding affinity in target interactions, while the allyl group offers reactivity for further functionalization. Its well-defined molecular structure ensures reproducibility in synthetic applications. The compound is suitable for research in medicinal chemistry, where its scaffold can be modified to explore bioactivity. Proper handling and storage are recommended to maintain stability. Analytical methods such as HPLC and NMR confirm its high purity.
N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide structure
331637-65-1 structure
Product Name:N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide
CAS No:331637-65-1
MF:C12H12N2O4
MW:248.234683036804
CID:5361347
Update Time:2025-05-27

N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(1,3-benzodioxol-5-yl)-N-prop-2-enyloxamide
    • N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide
    • Inchi: 1S/C12H12N2O4/c1-2-5-13-11(15)12(16)14-8-3-4-9-10(6-8)18-7-17-9/h2-4,6H,1,5,7H2,(H,13,15)(H,14,16)
    • InChI Key: PYTFLXZFUORZJF-UHFFFAOYSA-N
    • SMILES: C(NCC=C)(=O)C(NC1=CC=C2OCOC2=C1)=O

N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide Pricemore >>

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Additional information on N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide

Recent Advances in the Study of N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide (CAS: 331637-65-1)

The compound N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide (CAS: 331637-65-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its benzodioxole and acrylamide functional groups, has been the subject of several studies exploring its biochemical properties, pharmacological activities, and synthetic pathways. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide exhibits promising activity in modulating specific biological pathways. In vitro studies have demonstrated its ability to interact with key enzymes and receptors, suggesting potential applications in the treatment of neurological disorders and inflammatory diseases. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and low toxicity, which are essential for further drug development.

The mechanism of action of N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide is currently under investigation, with researchers hypothesizing that its benzodioxole moiety may play a crucial role in its biological activity. Molecular docking studies have indicated potential binding sites on target proteins, providing insights into its therapeutic potential. These findings are being leveraged to design derivatives with enhanced efficacy and selectivity.

In addition to its pharmacological properties, the compound has also been explored for its potential use in chemical biology as a probe for studying enzyme mechanisms and protein interactions. Its unique structure and reactivity make it a valuable tool for researchers aiming to elucidate complex biochemical processes. This dual applicability underscores the versatility of N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide in both therapeutic and investigative contexts.

Despite these advancements, challenges remain in the development of N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide as a viable drug candidate. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, paving the way for clinical trials and eventual commercialization.

In conclusion, N'-(2H-1,3-benzodioxol-5-yl)-N-(prop-2-en-1-yl)ethanediamide represents a promising compound with significant potential in both medicinal chemistry and chemical biology. Ongoing research is likely to uncover new applications and refine its therapeutic profile, making it a molecule of considerable interest in the coming years. This research brief highlights the current state of knowledge and identifies key areas for future investigation, providing a valuable resource for professionals in the field.

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